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Compound of Interest

Compound Name: Eriochrome black T, Indicator

Cat. No.: B7820879

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Eriochrome Black T (EBT) in water and ethanol. This document consolidates quantitative data,
outlines experimental protocols for solubility determination, and explores the key factors
influencing the solubility of this widely used complexometric indicator and dye.

Introduction to Eriochrome Black T

Eriochrome Black T is a hydroxyl-aryl azo dye, commonly used as an indicator in analytical
chemistry, particularly for complexometric titrations to determine water hardness.[1] Its function
relies on its ability to form a wine-red complex with metal ions like calcium and magnesium at a
pH of around 10.[2] The endpoint of the titration is signaled by a color change to blue when a
chelating agent, such as EDTA, has bound all the metal ions, freeing the indicator.[3] EBT is
typically supplied as a dark brown to black solid powder.[4][5]

Quantitative Solubility Data

The solubility of Eriochrome Black T in water and ethanol has been reported in various
sources. The following table summarizes the available quantitative and qualitative data.
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Solvent Temperature Solubility Reference
Water 20 °C 50 g/L [21161[7]
Water 90 °C 25 g/lL [7]
N Soluble / Moderately
Ethanol Not Specified [418119]
Soluble
Ethanol Not Specified Slightly Soluble [7]
Ethanol Not Specified Almost Insoluble [6]

Note: There are some conflicting reports regarding the solubility of Eriochrome Black T. For
instance, the solubility in water is reported to be lower at a higher temperature, which is atypical
for most solid solutes. Similarly, its solubility in ethanol is described with varying qualitative
terms. The practical preparation of indicator solutions, as detailed in section 4.0, suggests a
solubility of at least 10 g/L in ethanol.

Factors Influencing Solubility

Several factors can influence the solubility of Eriochrome Black T in different solvents.

pH

The pH of the aqueous solution is a critical factor affecting the chemical structure of EBT and
its color. EBT has two pKa values, approximately 6.3 and 11.5.[7] This means the molecule
exists in different ionic forms depending on the pH, which can influence its interaction with the
solvent and thus its solubility. At a pH below 6.3, the solution is red. Between a pH of 7 and 11,
it is blue, and above 11.5, it turns orange.[4]

Temperature

As indicated in the data table, temperature can affect the solubility of EBT. While the provided
data for water solubility shows an unusual trend, for most solids, solubility increases with
temperature. For applications requiring the dissolution of EBT, heating the solvent may be
beneficial.[9]

Solvent Composition
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Eriochrome Black T is often used in mixed solvent systems. For instance, indicator solutions
are commonly prepared in ethanol or a mixture of water and ethanol.[10] The ratio of these
solvents will impact the overall solubility.

Experimental Protocols

While a standardized method specifically for determining the solubility of Eriochrome Black T is
not readily available, the following protocols are based on general methods for dye solubility
and the preparation of EBT solutions.

Protocol for Preparation of EBT Indicator Solution
(Ethanol)

This protocol is commonly used for preparing EBT as an indicator for titrations and
demonstrates its practical solubility.

e Weighing: Accurately weigh 1.0 g of Eriochrome Black T powder.
» Dissolution: Transfer the powder to a beaker containing 75-80 mL of 95% ethyl alcohol.[5][8]
e Mixing: Stir the mixture with a magnetic stirrer until the EBT is fully dissolved.[5]

« Dilution: Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the
mark with 95% ethyl alcohol.[5]

General Gravimetric Method for Solubility Determination

This method can be adapted to determine the solubility of EBT in water or ethanol at a specific
temperature.

o Saturation: Add an excess amount of Eriochrome Black T powder to a known volume of the
solvent (water or ethanol) in a sealed container.

o Equilibration: Agitate the mixture at a constant temperature for a sufficient period to ensure
equilibrium is reached and the solution is saturated.

« Filtration: Filter a known volume of the saturated solution through a pre-weighed, fine-pore
filter to remove any undissolved solid.
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» Evaporation: Evaporate the solvent from the filtered solution in a pre-weighed container.

e Weighing: Dry the container with the residue to a constant weight. The mass of the residue
corresponds to the amount of EBT dissolved in the known volume of the solvent.

e Calculation: Calculate the solubility in g/L.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
pH-dependent forms of Eriochrome Black T.
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Experimental Workflow for Solubility Determination
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Caption: A flowchart of the gravimetric method for determining solubility.
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pH-Dependent Forms and Colors of Eriochrome Black T
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Caption: The relationship between pH, ionic form, and color of EBT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Eriochrome Black T: A Technical Guide to its Solubility in
Water and Ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820879#eriochrome-black-t-solubility-in-water-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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